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An In-Depth Technical Guide to the Genotoxicity of Captafol: In Vitro and In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Captafol is a fungicide previously used in agriculture and industry, now largely banned due to

significant health concerns. The International Agency for Research on Cancer (IARC) has

classified Captafol as "probably carcinogenic to humans" (Group 2A), a conclusion strongly

supported by extensive evidence of its genotoxic activity.[1][2][3] This technical guide provides

a comprehensive overview of the genotoxicity of Captafol, summarizing key findings from a

wide array of in vitro and in vivo studies. It details the experimental protocols of pivotal assays,

presents data in a structured format, and visualizes the underlying mechanisms and

experimental workflows.

Proposed Mechanisms of Genotoxicity
Captafol's genotoxicity is multifaceted, involving both direct and indirect mechanisms. As an

alkylating agent, its primary mode of action is believed to be the covalent binding to DNA,

leading to adducts, DNA strand breaks, and subsequent mutations.[4]

Key mechanistic aspects include:
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Direct DNA Alkylation: Following metabolic activation, Captafol can form a transient

episulfonium ion, a reactive electrophile that directly alkylates DNA.[4]

Thiol Reactivity and Cytotoxicity: Captafol reacts rapidly with sulfhydryl groups in molecules

like glutathione and cysteine.[1] This reaction can deplete cellular antioxidant defenses,

leading to oxidative stress and indirect DNA damage. This reactivity is also a primary

detoxification pathway.

Enzyme Inhibition: Captafol has been shown to inhibit enzymes crucial for DNA replication

and maintenance, such as DNA topoisomerases and polymerases, which can lead to errors

during cell division and contribute to chromosomal damage.[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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